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Compound of Interest

Compound Name: VK-1I-36

Cat. No.: B1663102

Efforts to compile a comprehensive technical guide on the discovery and synthesis of the
molecule designated VK-II-36 have been met with significant challenges due to the sparse and
often ambiguous nature of publicly available information. While initial searches identify VK-11-36
as an analog of carvedilol with potential effects on calcium release from the sarcoplasmic
reticulum, a deeper investigation reveals a landscape of fragmented data insufficient to
construct a detailed scientific whitepaper.

The available information on VK-II-36 and a related compound, Homo-VK-II-36, suggests a
potential area of research in cardiovascular pharmacology.[1][2] These compounds are
described as carvedilol analogs, a class of drugs known for their beta-blocking and vasodilatory
effects. The primary mechanism of action hinted at for VK-II-36 is the suppression of Ca2+
release from the sarcoplasmic reticulum, an intracellular calcium store crucial for muscle
contraction.[1] This suggests a potential therapeutic application in conditions characterized by
abnormal calcium handling, such as certain cardiac arrhythmias. One study notes that VK-11-36
inhibits triggered activities evoked by both early and delayed afterdepolarizations, which are
abnormal electrical impulses in the heart that can lead to arrhythmias.[1]

However, beyond these initial descriptions, the scientific literature lacks the in-depth data
necessary for a thorough technical guide. Key elements requested by researchers, scientists,
and drug development professionals—such as detailed synthetic pathways, extensive
quantitative data (e.g., IC50, EC50, pharmacokinetic profiles), and comprehensive
experimental protocols—are not readily available in the public domain.
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The search for "VK-11-36" is further complicated by the prevalence of unrelated terms sharing
similar abbreviations. The term "VK" is widely associated with Vitamin K, a group of fat-soluble
vitamins essential for blood coagulation and bone metabolism.[3][4][5] Additionally, "IL-36"
refers to a family of cytokines that play a significant role in inflammatory and autoimmune
diseases.[6][7][8][9][10] The popular Eastern European social media platform, VK.com, also
frequently appears in search results.[11] This confluence of unrelated information underscores
the challenge in isolating specific data pertaining to the carvedilol analog.

Due to the absence of a substantial body of peer-reviewed research and publicly accessible
data, the creation of a detailed technical guide or whitepaper on the discovery and synthesis of
VK-II-36 is not feasible at this time. The logical relationships and experimental workflows,
including signaling pathways, cannot be accurately visualized without foundational
experimental evidence. Similarly, the compilation of quantitative data into structured tables and
the provision of detailed experimental methodologies are precluded by the lack of available
information.

Further research and publication by the scientific entities investigating VK-II-36 are required
before a comprehensive technical resource can be developed for the broader scientific
community. Until such information becomes publicly available, the full scope of the discovery,
synthesis, and therapeutic potential of VK-1I-36 remains largely undisclosed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. chemfarms.com [chemfarms.com]

3. The discovery of vitamin K and its clinical applications - PubMed
[pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1663102?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23183291/
https://www.researchgate.net/figure/Synthesis-of-Vitamin-K-Analogues-Introduced-Double-Side-Chain-Part-to-1-4-Naphthoquinone_fig4_230619429
https://www.researchgate.net/publication/233718337_The_Synthesis_of_Naturally_Occurring_Vitamin_K_and_Vitamin_K_Analogues
https://pmc.ncbi.nlm.nih.gov/articles/PMC6839525/
https://pubmed.ncbi.nlm.nih.gov/32026417/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6904269/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2019.02532/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7043067/
https://www.researchgate.net/figure/Worldmap-of-VK-user-density-regions-with-highest-concentration-of-VK-users-are-in-red_fig2_329492546
https://www.benchchem.com/product/b1663102?utm_src=pdf-body
https://www.benchchem.com/product/b1663102?utm_src=pdf-body
https://www.benchchem.com/product/b1663102?utm_src=pdf-body
https://www.benchchem.com/product/b1663102?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vk-ii-36.html
https://www.chemfarms.com/Homo-VK-II-36
https://pubmed.ncbi.nlm.nih.gov/23183291/
https://pubmed.ncbi.nlm.nih.gov/23183291/
https://www.researchgate.net/figure/Synthesis-of-Vitamin-K-Analogues-Introduced-Double-Side-Chain-Part-to-1-4-Naphthoquinone_fig4_230619429
https://www.researchgate.net/publication/233718337_The_Synthesis_of_Naturally_Occurring_Vitamin_K_and_Vitamin_K_Analogues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. Biology of IL-36 Signaling and Its Role in Systemic Inflammatory Diseases - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. Interleukin-36: Structure, Signaling and Function - PubMed [pubmed.nchbi.nlm.nih.gov]

» 8. Function and Regulation of IL-36 Signaling in Inflammatory Diseases and Cancer
Development - PMC [pmc.ncbi.nlm.nih.gov]

e 9. Frontiers | Biology of IL-36 Signaling and Its Role in Systemic Inflammatory Diseases
[frontiersin.org]

e 10. IL-36 Signaling in the Tumor Microenvironment - PMC [pmc.ncbi.nim.nih.gov]
e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Unraveling the Enigma of VK-11-36: A Substance of
Limited Public Disclosure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663102#discovery-and-synthesis-of-vk-ii-36]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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